N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-[(E)-1-(4-methoxyphenyl)-3-oxo-3-(prop-2-enylamino)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C20H19ClN2O3/c1-3-12-22-20(25)18(13-14-8-10-15(26-2)11-9-14)23-19(24)16-6-4-5-7-17(16)21/h3-11,13H,1,12H2,2H3,(H,22,25)(H,23,24)/b18-13+
• InChI Key: GKZUXTCEFGXBHL-QGOAFFKASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NCC=C)NC(=O)C2=CC=CC=C2Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NCC=C)/NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as A-438079 and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide involves the inhibition of P2X7 receptors. P2X7 receptors are ion channels that are involved in various physiological processes, including pain perception, immune response, and apoptosis. This compound binds to the P2X7 receptors and inhibits their function, leading to the reduction of pain perception and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, including interleukin-1β and tumor necrosis factor-α, in animal models of inflammation. This compound has also been shown to reduce the activation of microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. In addition, this compound has been shown to have analgesic effects in various animal models of pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide in lab experiments is its specificity for P2X7 receptors. This compound has been shown to have a high affinity for P2X7 receptors and does not bind to other P2X receptors. This specificity makes it a useful tool for studying the function of P2X7 receptors in various physiological processes. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to administer in animal models and can limit its bioavailability.

Future Directions

There are several future directions for the research on N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide. One of the major directions is the development of more potent and selective P2X7 receptor antagonists. This could lead to the development of more effective treatments for pain and inflammation. Another direction is the investigation of the potential applications of this compound in the treatment of other diseases, including Parkinson's disease, Alzheimer's disease, and epilepsy. Further research is needed to determine the safety and efficacy of this compound in these disease models.

Synthesis Methods

The synthesis method of N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide involves the reaction of 2-chlorobenzoyl chloride with 4-methoxyphenylacetic acid to form 2-chloro-N-(4-methoxyphenyl)benzamide. This intermediate is then reacted with allyl isocyanate to form this compound. The chemical structure of this compound is shown below:

Scientific Research Applications

N-[1-[(allylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-2-chlorobenzamide has been studied extensively for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of pain research. It has been shown to have analgesic effects in various animal models of pain, including neuropathic pain and inflammatory pain. This compound has also been studied for its potential applications in the treatment of other diseases, including Parkinson's disease, Alzheimer's disease, and epilepsy.